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Compound of Interest

Compound Name: JW74

Cat. No.: B1684662 Get Quote

Application Notes: JW74
Introduction

JW74 is a potent and specific small molecule inhibitor of the canonical Wnt/β-catenin signaling

pathway, with an IC50 value of 790 nM in the ST-Luc assay.[1][2] This pathway is a critical

regulator of cellular processes, including proliferation, differentiation, and stem cell self-

renewal.[3][4] Aberrant activation of Wnt/β-catenin signaling is a hallmark of various cancers,

making it a key target for therapeutic development.[3][4] JW74 exerts its inhibitory effect by

targeting the β-catenin destruction complex.

Mechanism of Action

In the canonical Wnt pathway, the stability of the transcriptional coactivator β-catenin is tightly

regulated by a "destruction complex" consisting of Axin, Adenomatous Polyposis Coli (APC),

and Glycogen Synthase Kinase 3β (GSK3β). JW74 functions by stabilizing Axin2, a key

component of this complex.[3] This stabilization enhances the phosphorylation and subsequent

ubiquitination and proteasomal degradation of β-catenin. As a result, β-catenin is prevented

from translocating to the nucleus, where it would otherwise activate the transcription of Wnt

target genes. By promoting β-catenin degradation, JW74 effectively downregulates Wnt

signaling.[4]

Applications in Research

JW74 is a valuable tool for studying the role of Wnt/β-catenin signaling in both normal

physiology and disease. It has been shown to inhibit the growth of tumor cells in vitro and in
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vivo.[1] Specifically, JW74 has been demonstrated to arrest the cell cycle in the G1 phase,

induce apoptosis, and promote differentiation in cancer cell lines, such as those derived from

osteosarcoma and colorectal cancer.[3] Its utility extends to studies on cancer stem cells,

where the Wnt pathway is often crucial for maintenance and survival.[4]

JW74 Solubility
The solubility of JW74 is a critical factor for its use in in vitro and in vivo experiments. The

following table summarizes the solubility of JW74 in a commonly used laboratory solvent.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 46 100.76

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

Molecular Weight of JW74: 456.52 g/mol

Protocol for Preparation of JW74 Stock Solution
This protocol provides a detailed procedure for preparing a 10 mM stock solution of JW74 in

DMSO.

Materials

JW74 powder (lyophilized)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer
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Pipettes and sterile filter tips

Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle JW74 powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for JW74 before handling.

Procedure

Equilibrate JW74 to Room Temperature: Before opening, allow the vial of JW74 powder to

equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation of

moisture, which can affect the compound's stability and solubility.

Calculate the Required Amount of Solvent: To prepare a 10 mM stock solution, use the

following formula:

Volume of DMSO (μL) = (Mass of JW74 (mg) / 456.52 g/mol ) * 100,000

Example Calculation for 1 mg of JW74: Volume of DMSO (μL) = (1 mg / 456.52) * 100,000 ≈

219.05 μL

Weigh JW74 Powder: In a chemical fume hood, carefully weigh the desired amount of JW74
powder using a precision balance and transfer it to a sterile microcentrifuge tube.

Dissolve in DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the JW74 powder.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly in solvent

at -80°C, the solution should be stable for up to 6 months.[5]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution can be further diluted in cell culture medium to

the desired final concentration. It is crucial to ensure that the final concentration of DMSO in

the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.[5] A step-wise

dilution is recommended to prevent precipitation of the compound.
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Caption: JW74 inhibits the Wnt pathway by stabilizing the β-catenin destruction complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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